![molecular formula C15H12N6S B1201262 2-[[(4-Phenyl-1,2,4-triazol-3-yl)thio]methyl]imidazo[1,2-a]pyrimidine](/img/structure/B1201262.png)
2-[[(4-Phenyl-1,2,4-triazol-3-yl)thio]methyl]imidazo[1,2-a]pyrimidine
Overview
Description
2-[[(4-phenyl-1,2,4-triazol-3-yl)thio]methyl]imidazo[1,2-a]pyrimidine is a member of triazoles.
Scientific Research Applications
Synthesis and Characterization
- Researchers have synthesized various heterocyclic compounds, including triazole derivatives containing imidazo[1,2-a]pyrimidine moiety, through a series of reactions. These compounds have been structurally confirmed via techniques like FT-IR and NMR spectroscopy, contributing to the field of organic chemistry and material science (Rehan, Al Lami, & Khudhair, 2021).
Green Chemistry Approaches
- A method involving thiamine hydrochloride as a catalyst has been developed for synthesizing derivatives of imidazo[1,2-a]pyrimidine. This process emphasizes the use of water as a solvent and represents an environmentally benign approach in chemical synthesis (Liu, Lei, & Hu, 2012).
Antineoplastic Potential
- Some derivatives of benzo[4,5]imidazo[1,2-a]pyrimidine have shown variable degrees of antineoplastic activity, highlighting the potential of these compounds in cancer research. The efficacy of these compounds was tested against various cell lines, suggesting their potential in developing new cancer therapies (Abdel-Hafez, 2007).
Antimicrobial Activities
- The synthesis of pyrazolo[1,5-a]pyrimidines and related compounds has been carried out, with some demonstrating competitive antimicrobial activities. This suggests their potential application in developing new antibacterial and antifungal agents (Abdelhamid et al., 2016).
Chemical-Genetic Profiling
- Imidazo[1,2-a]pyrimidines have been studied for their effects on essential, conserved cellular processes in both yeast and human cells. These compounds exhibit distinct mechanisms of action, such as disrupting mitochondria and acting as DNA poisons, providing insights into their potential therapeutic uses (Yu et al., 2008).
properties
Product Name |
2-[[(4-Phenyl-1,2,4-triazol-3-yl)thio]methyl]imidazo[1,2-a]pyrimidine |
|---|---|
Molecular Formula |
C15H12N6S |
Molecular Weight |
308.4 g/mol |
IUPAC Name |
2-[(4-phenyl-1,2,4-triazol-3-yl)sulfanylmethyl]imidazo[1,2-a]pyrimidine |
InChI |
InChI=1S/C15H12N6S/c1-2-5-13(6-3-1)21-11-17-19-15(21)22-10-12-9-20-8-4-7-16-14(20)18-12/h1-9,11H,10H2 |
InChI Key |
LVENVUHBIDYWKR-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)N2C=NN=C2SCC3=CN4C=CC=NC4=N3 |
Canonical SMILES |
C1=CC=C(C=C1)N2C=NN=C2SCC3=CN4C=CC=NC4=N3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
